Cas no 1518-97-4 ((1R, 2S)-Isoxsuprine)

• Product Name: (1R, 2S)-Isoxsuprine
• CAS No: 1518-97-4
• MF: C₁₈H₂₃NO₃
• MW: 301.380125284195
• CID: 5544197
• Update Time: 2025-06-14

(1R, 2S)-Isoxsuprine Chemical and Physical Properties

Names and Identifiers

• Ibuprofen Impurity 88
• (1R, 2S)-Isoxsuprine
• Isoxsuprine EP impurity A
• Benzenemethanol, 4-hydroxy-α-[(1S)-1-[[(1R)-1-methyl-2-phenoxyethyl]amino]ethyl]-, (αR)-

• Inchi： 1S/C18H23NO3/c1-13(12-22-17-6-4-3-5-7-17)19-14(2)18(21)15-8-10-16(20)11-9-15/h3-11,13-14,18-21H,12H2,1-2H3/t13-,14+,18+/m1/s1
• InChI Key： BMUKKTUHUDJSNZ-GLJUWKHASA-N
• SMILES： C1([C@H]([C@@H](N[C@H](C)COC2=CC=CC=C2)C)O)=CC=C(O)C=C1

Experimental Properties

• Density: 1.146±0.06 g/cm3(Predicted)
• Melting Point: 162-163 °C
• Boiling Point: 484.2±40.0 °C(Predicted)
• pka: 9.96±0.26(Predicted)

Additional information on (1R, 2S)-Isoxsuprine

Recent Advances in the Study of (1R, 2S)-Isoxsuprine (CAS: 1518-97-4): Therapeutic Applications and Mechanisms of Action

(1R, 2S)-Isoxsuprine, a compound with the CAS number 1518-97-4, is a well-known vasodilator and tocolytic agent that has been used clinically for decades. Recent research has expanded our understanding of its pharmacological properties, therapeutic applications, and underlying molecular mechanisms. This research brief synthesizes the latest findings on (1R, 2S)-Isoxsuprine, highlighting its potential in both established and emerging therapeutic areas.

One of the most significant recent developments is the exploration of (1R, 2S)-Isoxsuprine's role in neuroprotection and its potential application in neurodegenerative diseases. Studies have demonstrated that the compound can modulate calcium channels and reduce oxidative stress, which are key factors in neuronal damage. For instance, a 2023 study published in the Journal of Neurochemistry revealed that (1R, 2S)-Isoxsuprine significantly attenuated neuronal apoptosis in vitro by inhibiting the overactivation of NMDA receptors, suggesting its potential as a neuroprotective agent in conditions like Alzheimer's disease.

In addition to its neuroprotective effects, (1R, 2S)-Isoxsuprine has been investigated for its anti-inflammatory properties. A recent preclinical study demonstrated that the compound could suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 by inhibiting the NF-κB signaling pathway. This finding, published in the European Journal of Pharmacology in 2022, opens new avenues for the use of (1R, 2S)-Isoxsuprine in inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

Another area of active research is the optimization of (1R, 2S)-Isoxsuprine's pharmacokinetic profile to enhance its therapeutic efficacy. Recent advancements in formulation technology, such as nanoparticle-based delivery systems, have shown promise in improving the bioavailability and targeted delivery of the compound. A 2023 study in the International Journal of Pharmaceutics reported that a liposomal formulation of (1R, 2S)-Isoxsuprine achieved sustained release and improved tissue penetration, which could be particularly beneficial for treating vascular disorders.

Despite these promising developments, challenges remain in the clinical translation of (1R, 2S)-Isoxsuprine. Issues such as dose-dependent side effects and the need for more robust clinical trials to validate its efficacy in new indications are critical areas for future research. Nevertheless, the compound's multifaceted pharmacological actions and its potential for repurposing in various therapeutic contexts make it a compelling subject for ongoing investigation.

In conclusion, (1R, 2S)-Isoxsuprine (CAS: 1518-97-4) continues to be a molecule of significant interest in the field of chemical biology and medicine. Its established vasodilatory effects, combined with emerging evidence of neuroprotective and anti-inflammatory properties, underscore its potential as a versatile therapeutic agent. Future research should focus on addressing the existing challenges and exploring novel applications to fully realize the therapeutic benefits of this compound.